Cas no 1909316-34-2 (3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride)

• Product Name: 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride
• CAS No: 1909316-34-2
• MDL: MFCD29763142
• CID: 4628871
• PubChem ID: 121553796
• Update Time: 2025-07-18

3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride

• MDL： MFCD29763142

Additional information on 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride

Comprehensive Overview of 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride (CAS No. 1909316-34-2)

3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride (CAS No. 1909316-34-2) is a chemically synthesized compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, has garnered attention due to its unique structural properties and potential applications in drug development. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental studies.

The molecular structure of 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride features a pyridine ring with a hydroxyl group at the 3-position, which contributes to its reactivity and interaction with biological targets. The presence of the amino and methyl groups further diversifies its functional capabilities, enabling researchers to explore its role in modulating enzymatic activity or receptor binding. These characteristics align with current trends in precision medicine and targeted therapy, where compounds with specific functional groups are sought after for their potential to minimize side effects.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride has been investigated for its potential to interact with key proteins involved in these pathways. For instance, its hydroxypyridine moiety is analogous to structures found in known kinase inhibitors, sparking interest in its utility for kinase profiling and drug discovery.

From a synthetic chemistry perspective, the compound's CAS No. 1909316-34-2 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis typically involves multi-step organic reactions, including amide coupling and salt formation, which are well-documented in peer-reviewed literature. The dihydrochloride form is particularly valued for its consistent performance in in vitro assays, where reproducibility is paramount.

The compound's relevance extends to computational chemistry and molecular modeling, where its structure is used to predict binding affinities and optimize lead compounds. With the rise of AI-driven drug design, datasets containing 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride are increasingly utilized to train algorithms for virtual screening. This intersection of wet-lab and dry-lab research underscores its versatility in modern scientific workflows.

Safety and handling of 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride adhere to standard laboratory protocols. While it is not classified as hazardous under typical conditions, researchers are advised to follow good laboratory practices (GLP) to ensure safe usage. Its stability under various pH conditions and compatibility with common solvents further enhance its practicality in experimental settings.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride will remain pivotal in bridging gaps between theoretical hypotheses and empirical validation. Its inclusion in high-throughput screening (HTS) libraries and fragment-based drug design (FBDD) initiatives highlights its enduring relevance in biomedical research.

In summary, 3-amino-N-(3-hydroxypyridin-2-yl)-2-methylbutanamide dihydrochloride (CAS No. 1909316-34-2) represents a compelling case study in the convergence of medicinal chemistry, bioinformatics, and translational research. Its structural features and functional adaptability position it as a valuable tool for addressing contemporary challenges in therapeutic development and molecular pharmacology.